Cas no 1804403-46-0 (2-(Bromomethyl)-5-fluoropyridin-3-ol)

• Product Name: 2-(Bromomethyl)-5-fluoropyridin-3-ol
• CAS No: 1804403-46-0
• MF: C₆H₅BrFNO
• MW: 206.012404203415
• CID: 4901362
• Update Time: 2025-06-14

2-(Bromomethyl)-5-fluoropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-fluoropyridin-3-ol
• 2-Bromomethyl-5-fluoro-3-hydroxypyridine

• Inchi： 1S/C6H5BrFNO/c7-2-5-6(10)1-4(8)3-9-5/h1,3,10H,2H2
• InChI Key： POVAKZIYJPITJO-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(=CN=1)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1

Additional information on 2-(Bromomethyl)-5-fluoropyridin-3-ol

Comprehensive Overview of 2-(Bromomethyl)-5-fluoropyridin-3-ol (CAS No. 1804403-46-0)

2-(Bromomethyl)-5-fluoropyridin-3-ol (CAS No. 1804403-46-0) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its bromomethyl and fluoro functional groups, serves as a versatile intermediate in organic synthesis. Its unique structure enables modifications for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers frequently explore its reactivity in nucleophilic substitution reactions, leveraging the bromomethyl group for further derivatization.

The growing demand for fluorinated pyridines in medicinal chemistry has propelled interest in 2-(Bromomethyl)-5-fluoropyridin-3-ol. Fluorination enhances metabolic stability and bioavailability, making it a hotspot in drug design. Recent studies highlight its role in synthesizing PET radiotracers for imaging applications, aligning with trends in precision medicine. Additionally, its potential in crop protection formulations addresses global concerns about sustainable agriculture, a topic frequently searched in AI-driven research platforms.

From a synthetic perspective, CAS 1804403-46-0 offers advantages in modular chemistry. The 5-fluoropyridin-3-ol scaffold is amenable to cross-coupling reactions, while the bromomethyl moiety facilitates alkylation or arylation. This dual functionality is often queried in organic synthesis forums, reflecting its relevance in heterocyclic chemistry. Analytical techniques like HPLC and NMR are critical for purity assessment, ensuring compliance with Good Manufacturing Practices (GMP)—a key concern for industrial users.

Environmental and safety profiles of 2-(Bromomethyl)-5-fluoropyridin-3-ol are rigorously evaluated. While not classified as hazardous under standard guidelines, proper handling protocols are emphasized in safety data sheets (SDS). Searches for green chemistry alternatives often cite fluoropyridines as targets for solvent-free synthesis, resonating with the sustainability discourse. Innovations in catalytic bromination methods further reduce waste, addressing ESG (Environmental, Social, and Governance) metrics prioritized by investors.

Market insights indicate rising procurement of CAS 1804403-46-0 by contract research organizations (CROs) and academic labs. Its inclusion in high-throughput screening libraries underscores its utility in target identification. Frequently asked questions (FAQs) in scientific databases revolve around storage conditions (-20°C under inert gas) and compatibility with Grignard reagents, reflecting practical user needs. Patent analyses reveal its use in anticancer drug candidates, linking to trending searches on oncology breakthroughs.

In summary, 2-(Bromomethyl)-5-fluoropyridin-3-ol exemplifies the intersection of structural innovation and applied research. Its adaptability across life sciences and material engineering ensures enduring relevance. As AI-assisted molecular modeling accelerates discovery, compounds like this will remain pivotal in addressing global health and industrial challenges.